Cas no 24185-20-4 (1-Piperidinecarboxamide,N,N'-hexamethylenebis[4-methyl- (8CI))

1-Piperidinecarboxamide, N,N'-hexamethylenebis[4-methyl- (8CI), is a bis-amide derivative of piperidine with a hexamethylene spacer. This compound is characterized by its symmetrical structure, featuring two 4-methylpiperidinecarboxamide groups linked by a flexible six-carbon chain. Its design imparts potential utility as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules or specialty polymers. The hexamethylene bridge enhances conformational flexibility, which may be advantageous in applications requiring adaptable molecular interactions. The methyl substituents on the piperidine rings can influence steric and electronic properties, making it a candidate for tailored chemical modifications. This compound is typically handled under controlled conditions due to its reactive functional groups.

1-Piperidinecarboxamide,N,N'-hexamethylenebis[4-methyl- (8CI) structure

24185-20-4 structure

Product Name:1-Piperidinecarboxamide,N,N'-hexamethylenebis[4-methyl- (8CI)

CAS No:24185-20-4

MF:C₂₀H₃₈N₄O₂

MW:366.541325092316

MDL:MFCD00095700

CID:290043

PubChem ID:307325

Update Time:2025-06-15

1-Piperidinecarboxamide,N,N'-hexamethylenebis[4-methyl- (8CI) Chemical and Physical Properties

Names and Identifiers

- 4-methyl-N-[6-[(4-methylpiperidine-1-carbonyl)amino]hexyl]piperidine-1-carboxamide
- (4-methylpiperidyl)-N-{6-[(4-methylpiperidyl)carbonylamino]hexyl}carboxamide
- AC1L7AO1
- NSC205429
- NSC-205429
- AKOS024390092
- DTXSID50308609
- ST51045090
- 4-methyl-N-(6-{[(4-methyl-1-piperidinyl)carbonyl]amino}hexyl)-1-piperidinecarboxamide
- 24185-20-4
- 1-Piperidinecarboxamide,N,N'-hexamethylenebis[4-methyl- (8CI)
- MDL： MFCD00095700
- Inchi： 1S/C20H38N4O2/c1-17-7-13-23(14-8-17)19(25)21-11-5-3-4-6-12-22-20(26)24-15-9-18(2)10-16-24/h17-18H,3-16H2,1-2H3,(H,21,25)(H,22,26)
- InChI Key： RPAFMXOVYGTSDC-UHFFFAOYSA-N
- SMILES： O=C(NCCCCCCNC(N1CCC(C)CC1)=O)N1CCC(C)CC1

Computed Properties

Exact Mass: 366.29974
Monoisotopic Mass: 366.299
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 388
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 64.7Å²

Experimental Properties

Density: 1.039
Boiling Point: 617.7°Cat760mmHg
Flash Point: 327.4°C
Refractive Index: 1.505
PSA: 64.68

1-Piperidinecarboxamide,N,N'-hexamethylenebis[4-methyl- (8CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Cooke Chemical	S5118151-50MG	N,N''-HEXAMETHYLENEBIS(4-METHYL-1-PIPERIDINECARBOXAMIDE)	24185-20-4	AldrichCPR	50mg	RMB 117.90	2025-02-20

1-Piperidinecarboxamide,N,N'-hexamethylenebis[4-methyl- (8CI) Related Literature

1. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Related Categories

Additional information on 1-Piperidinecarboxamide,N,N'-hexamethylenebis[4-methyl- (8CI)

Recent Advances in the Study of 1-Piperidinecarboxamide,N,N'-hexamethylenebis[4-methyl- (8CI) (CAS: 24185-20-4)

The compound 1-Piperidinecarboxamide,N,N'-hexamethylenebis[4-methyl- (8CI), with the CAS number 24185-20-4, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent literature highlights the role of 24185-20-4 as a key intermediate in the synthesis of various pharmacologically active molecules. Its structural framework, featuring a piperidine ring and hexamethylene bis-amide linkage, offers versatility in chemical modifications, making it a valuable scaffold for medicinal chemistry. Studies have demonstrated its utility in the design of enzyme inhibitors, receptor modulators, and other bioactive compounds targeting a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable advancements in the study of 24185-20-4 is its application in the development of novel kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have successfully utilized the piperidinecarboxamide scaffold to design potent and selective kinase inhibitors, with promising results in preclinical models. These findings underscore the compound's potential as a cornerstone in the development of next-generation targeted therapies.

In addition to its role in kinase inhibition, 24185-20-4 has been investigated for its ability to modulate other biological targets. For instance, recent studies have explored its interactions with G-protein-coupled receptors (GPCRs) and ion channels, which are pivotal in neurological and cardiovascular diseases. The compound's structural flexibility allows for fine-tuning of its pharmacological properties, enabling researchers to optimize its efficacy and safety profiles for specific therapeutic applications.

Another area of interest is the compound's potential in drug delivery systems. Its amphiphilic nature and ability to form stable complexes with various drug molecules make it a candidate for enhancing the solubility and bioavailability of poorly water-soluble drugs. Preliminary studies have shown that derivatives of 24185-20-4 can improve the pharmacokinetic properties of co-administered drugs, thereby enhancing their therapeutic outcomes.

Despite these promising developments, challenges remain in the clinical translation of 24185-20-4-based compounds. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on overcoming these hurdles through innovative synthetic strategies and advanced formulation techniques.

In conclusion, 1-Piperidinecarboxamide,N,N'-hexamethylenebis[4-methyl- (8CI) (CAS: 24185-20-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibition to drug delivery, highlighting its broad utility in drug discovery. Continued exploration of its chemical and biological properties is expected to yield further breakthroughs, paving the way for novel therapeutic interventions.